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Compound of Interest

Compound Name: Gadolinium(lll) sulfate octahydrate

Cat. No.: B079784

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of aqueous solutions of
Gadolinium(lll) Sulfate Octahydrate (Gdz(S0Oa4)3-8H20). Gadolinium salts are of significant
interest in various research fields, including as precursors for MRI contrast agents and in the
development of advanced materials.[1][2][3] This guide outlines the necessary calculations,
safety procedures, and a step-by-step methodology to ensure the accurate and safe
preparation of these solutions.

Compound Data Summary

All quantitative data for Gadolinium(lll) Sulfate Octahydrate are summarized in the table
below for quick reference.
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Property Value References

Gadolinium(lll) Sulfate

Chemical Name Octahydrate [4][5]
Chemical Formula Gd2(S04)3:8H20 [3B1141[5]
CAS Number 13450-87-8 [4][6]
Molecular Weight 746.81 g/mol [31[5]
Appearance White crystalline solid [1][4]
Density 3.01 g/mLat25°C [31[7]

Soluble in cold water; solubility
Solubility in Water decreases as temperature [4107118]

increases.

Safety and Handling Precautions

While chelated gadolinium compounds are used clinically, free gadolinium ions can be toxic.[2]
[9] Therefore, appropriate safety measures are crucial when handling Gdz(S0Oa4)3-8H20.

o Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety goggles, a lab coat, and nitrile gloves.[10][11][12]

o Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of the powder.[11] Avoid dust formation.[11][12]

e Storage: Store the compound in a tightly sealed container in a cool, dry place.[3][11] The
material is deliquescent and can absorb moisture from the air.[4]

o Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

o Spills: In case of a spill, sweep or scoop the material into a closed container for disposal.[10]
Do not use water to clean up spills of the solid material.[11]

o First Aid:
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[e]

Eyes: Immediately flush with plenty of water for at least 15 minutes.[10]

o

Skin: Wash off with soap and plenty of water.[10]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[10]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[10]

Experimental Protocol: Preparing an Aqueous
Solution

This protocol provides a method for preparing an aqueous solution of Gdz(S0a4)3-8H20 of a
desired molarity.

Required Materials and Equipment

o Gadolinium(lll) Sulfate Octahydrate (Gdz(SOa4)3-8H20) powder
o High-purity deionized or distilled water

e Analytical balance

» Weighing paper or boat

o Glass beaker of appropriate size

» Volumetric flask of the desired final volume

e Magnetic stirrer and stir bar

e Spatula

Wash bottle with deionized/distilled water

Calculation of Required Mass

To prepare a solution of a specific molarity, use the following formula:

Mass (g) = Desired Molarity (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )
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e Molecular Weight (MW): 746.81 g/mol
Example Calculation: To prepare 100 mL (0.1 L) of a 0.05 M Gd2(S0a4)3-8H20 solution:

Mass (g) = 0.05 mol/L x 0.1 L x 746.81 g/mol =3.734 g

Step-by-Step Procedure

o Preparation: Ensure all glassware is clean and dry. Put on all required PPE.

» Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh out
the calculated mass of Gd2(S0Oa4)3-8H20 powder.

« Initial Dissolution: Transfer the weighed powder into a glass beaker. Add approximately 70-
80% of the final desired volume of deionized water. Use cold water, as solubility is higher at
lower temperatures.[7]

e Mixing: Place a magnetic stir bar in the beaker and place the beaker on a magnetic stirrer.
Stir the solution at a moderate speed until the powder is completely dissolved. The resulting
solution should be clear and colorless.

o Transfer to Volumetric Flask: Carefully transfer the dissolved solution from the beaker into
the correct size volumetric flask.

e Rinsing: Rinse the beaker, the stir bar (if removed), and the spatula with small amounts of
deionized water, transferring the rinsate into the volumetric flask. This ensures that all the
weighed solute is transferred. Repeat this step 2-3 times.

e Dilution to Final Volume: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark on the neck of the flask.

 Homogenization: Cap the volumetric flask securely and invert it 15-20 times to ensure the
solution is thoroughly mixed and the concentration is uniform.

e Labeling and Storage: Transfer the final solution to a properly labeled storage bottle. The
label should include the chemical name, concentration, date of preparation, and your initials.
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Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for preparing the
aqueous solution.
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2. Safety First
Wear appropriate PPE

1. Calculation
Calculate required mass of Gdz2(SO4)3-8H20

3. Weighing
Accurately weigh the calculated mass

4. Dissolution
Dissolve powder in ~70% of cold solvent volume with stirring

5. Quantitative Transfer
Transfer solution and rinsings to a volumetric flask

6. Dilution to Volume
Add solvent to the calibration mark

7. Homogenization
Cap and invert flask to mix thoroughly

8. Labeling & Storage
Transfer to a labeled storage bottle

End: Solution Prepared

Click to download full resolution via product page

Caption: Workflow for preparing aqueous solutions of Gdz(S0Oa4)3-8H20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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